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Compound of Interest

Compound Name: 1-Chloro-2-iodonaphthalene

CAS No.: 701277-07-8

Cat. No.: B3066099

Get Quote

1-Chloro-2-iodonaphthalene is a disubstituted naphthalene derivative. While not a

commonplace reagent, its structure is of significant interest to medicinal chemists and materials

scientists. The naphthalene scaffold is a core component in many biologically active molecules,

and the presence of two different halogens (chloro and iodo) at the 1 and 2 positions offers a

versatile platform for synthetic transformations.[1][2] Halogenated compounds are crucial in the

pharmaceutical industry, with over 250 FDA-approved chloro-containing drugs on the market.

[3][4] The distinct reactivity of the C-I and C-Cl bonds allows for selective cross-coupling

reactions (e.g., Suzuki, Stille, Buchwald-Hartwig), making this molecule a valuable building

block for creating complex molecular architectures in the drug discovery process.[5][6]

Given its reactive nature and the general toxicity profile of halogenated aromatic hydrocarbons,

a rigorous and well-understood protocol for its handling and storage is paramount to ensure

laboratory safety and experimental integrity. This guide provides a framework for these

protocols, grounded in the known properties of its parent compounds, 1-chloronaphthalene and

1-iodonaphthalene.
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Section 1: Hazard Identification and Risk
Assessment
The primary hazards associated with 1-Chloro-2-iodonaphthalene are extrapolated from its

structural analogs. The core risks involve irritation, acute toxicity if ingested, and potential for

long-term environmental effects.

1.1 Anticipated Health Effects:

Acute Toxicity: Harmful if swallowed.[7][8][9] Ingestion may lead to symptoms of poisoning,

which could be delayed; therefore, medical observation for at least 48 hours after an

accident is recommended.[7]

Skin Irritation: Causes skin irritation.[6][10][11] Prolonged or repeated contact may lead to

redness and potentially dermatitis.[10] Chronic exposure to similar compounds can cause

chloracne.[12]

Eye Irritation: Causes serious eye irritation, characterized by redness and pain.[6][8][10][11]

[13]

Respiratory Tract Irritation: Inhalation of mists or vapors may cause respiratory irritation,

leading to symptoms like coughing and sore throat.[8][10][11][13]

1.2 Environmental Hazards: Based on data for 1-chloronaphthalene, the compound is expected

to be toxic to aquatic life, with potentially long-lasting effects.[8][13] It is not expected to be

readily biodegradable and may bioaccumulate in fish.[13] Therefore, it must not be allowed to

enter drains, soil, or any water course.[8][14]

Section 2: Physicochemical and Reactivity Data
A comprehensive table summarizing the known and predicted properties of 1-Chloro-2-
iodonaphthalene and its parent compounds is provided below for comparative risk

assessment.
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Property
1-
Chloronaphthalene

1-Iodonaphthalene

1-Chloro-2-
iodonaphthalene
(Predicted/Estimate
d)

Molecular Formula C₁₀H₇Cl[15] C₁₀H₇I[6] C₁₀H₆ClI

Molecular Weight 162.62 g/mol [15][16] 254.07 g/mol [6][17] 288.52 g/mol

Appearance
Oily, colorless

liquid[13][16]

Clear, deep brown-

yellow liquid[18]

Oily liquid or low-

melting solid, likely

yellow to brown

Boiling Point 259-260 °C[8][13]
163-165 °C @ 15

mmHg[6][18]

Expected to be >260

°C at atmospheric

pressure

Melting Point -2.3 to -2.5 °C[8][13] 4 °C[18]

Not available; may be

a liquid or low-melting

solid at RT

Flash Point
121 °C (closed cup)[7]

[8][13]
>110 °C (>230 °F)[18] >120 °C

Density
~1.19-1.20 g/cm³ at

20-25 °C[7]

1.74 g/mL at 25 °C[6]

[18]
>1.7 g/mL

Water Solubility
Poorly miscible or

insoluble[7][8][12]

Slightly soluble (0.007

g/L)[18]

Expected to have very

low water solubility

Incompatibilities

Strong oxidizing

agents, strong

bases[10][12][13]

Strong oxidizing

agents

Strong oxidizing

agents, strong bases

Decomposition

On heating, produces

toxic and corrosive

gases (e.g., hydrogen

chloride, CO, CO₂).[9]

[13]

When heated to

decomposition, emits

toxic fumes of

hydrogen iodide, CO,

CO₂.[10]

Emits toxic and

corrosive fumes (HCl,

HI, CO, CO₂) upon

heating.
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Section 3: Safe Handling and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls, administrative procedures,

and personal protective equipment, is essential.

3.1 Engineering Controls:

Ventilation: All handling of 1-Chloro-2-iodonaphthalene must occur in a well-ventilated

area.[19][20] A certified chemical fume hood is mandatory for all transfers, weighing, and

reactions.

Safety Equipment: An eyewash station and safety shower must be readily accessible and in

close proximity to the workstation.[8][10]

3.2 Personal Protective Equipment (PPE): The selection of PPE is the final line of defense. The

following must be worn at all times when handling the compound:

Eye and Face Protection: Chemical safety goggles or a face shield are required. Standard

safety glasses are insufficient.[11][14] Use equipment tested and approved under

government standards such as EN166 (EU) or OSHA 29 CFR 1910.133 (US).[10][14]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn.[11][13]

Gloves must be inspected for integrity before use and removed using the proper technique to

avoid skin contact. Contaminated gloves must be disposed of as hazardous waste.

Skin and Body Protection: A lab coat is mandatory. For operations with a higher risk of

splashing, a chemical-resistant apron and additional protective clothing should be used to

prevent skin exposure.[11][19]

Respiratory Protection: Under normal use in a fume hood, respiratory protection is not

typically required.[8][11] However, if aerosols or vapors are generated outside of a hood, or

during a large spill, a respirator with an organic vapor cartridge (e.g., type ABEK EN14387)

should be used.[6]

3.3 Workflow for Safe Handling: The following diagram outlines the logical workflow for

handling 1-Chloro-2-iodonaphthalene in a laboratory setting.
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Workflow: Safe Handling of 1-Chloro-2-iodonaphthalene
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Locate Emergency Equipment
(Eyewash, Shower, Spill Kit)

Transfer/Weigh Compound
INSIDE Fume Hood

Proceed to Handling

Keep Container Tightly
Closed When Not in Use

Avoid Inhalation,
Ingestion, and Skin Contact

Decontaminate Work Area

Complete Task

Dispose of Waste in
Labeled Hazardous Waste Container

Remove PPE Correctly

Wash Hands Thoroughly
with Soap and Water

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1-Chloro-2-iodonaphthalene.
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Section 4: Storage and Stability
Proper storage is critical to maintaining the chemical's integrity and preventing hazardous

situations.

4.1 Storage Conditions:

Store in a cool, dry, and well-ventilated area.[19][20]

Keep the container tightly closed to prevent the release of vapors.[8][10][16]

Store at room temperature in the original container.[16] Some related compounds are light-

sensitive, so storage in an amber or opaque container away from direct light is a prudent

measure.[10][18]

The storage area should be locked or otherwise secured to restrict access.[10][16]

4.2 Incompatible Materials:

Store away from strong oxidizing agents and strong bases.[10][16] Contact with these

materials could lead to vigorous or exothermic reactions.

Section 5: Emergency Procedures
5.1 First Aid Measures: Immediate action is crucial in the event of an exposure.

If Inhaled: Move the person to fresh air immediately. If breathing is difficult or stops, provide

artificial respiration. Seek immediate medical attention.[9][10][16]

In Case of Skin Contact: Remove all contaminated clothing immediately. Wash the affected

area with plenty of soap and water for at least 15 minutes.[9][10][11] If skin irritation occurs

or persists, seek medical attention.[9][10]

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, making sure to rinse under the eyelids.[9][10][16] Remove contact lenses if

present and easy to do.[9][10] Seek immediate medical attention.[9][10]
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If Swallowed: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[7][9] Never

give anything by mouth to an unconscious person.[16] Call a poison center or doctor

immediately for treatment advice.[7][9]

5.2 Spill Response Protocol:

Immediate Actions: Evacuate non-essential personnel from the area. Remove all sources of

ignition.[12] Ensure adequate ventilation.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth.[8][13][14] Do not use combustible materials like sawdust.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it into a

suitable, labeled, and sealed container for hazardous waste disposal.[8][10][14]

Decontamination: Wash the spill area thoroughly with soap and water, and collect the

decontamination runoff for disposal.[12] Prevent runoff from entering drains.[19]
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Decision Tree: Spill Response Protocol

Spill Occurs

Is the spill large or
uncontained?

Evacuate Area.
Alert Emergency Services.

Yes

Isolate Spill Area.
Remove Ignition Sources.

No (Small Spill)

Don Full PPE
(Respirator, Gloves, Goggles)

Contain & Absorb Spill
with Inert Material

Collect Waste into
Sealed Hazardous Container

Decontaminate Spill Area

Dispose of Waste via
Official Channels

Click to download full resolution via product page

Caption: A decision tree for responding to a 1-Chloro-2-iodonaphthalene spill.
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5.3 Firefighting Measures:

The compound is combustible but must be preheated before ignition can occur.[12][13]

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), alcohol-

resistant foam, or a water spray.[9][13]

Hazards from Combustion: In a fire, toxic and corrosive gases such as hydrogen chloride,

hydrogen iodide, carbon monoxide, and carbon dioxide will be emitted.[9][10]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[9][10]

Section 6: Waste Disposal
All waste containing 1-Chloro-2-iodonaphthalene must be treated as hazardous.

Procedure: Do not dispose of with household garbage or allow it to reach the sewage

system.[7] Offer surplus and non-recyclable solutions to a licensed disposal company.[14]

Containers: Collect waste in its original container or a suitable, labeled, and sealed

container. Uncleaned containers should be treated as the product itself.[7]

Regulations: Disposal must be carried out in accordance with all local, regional, national, and

international regulations.[7][8][9][10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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